Cas no 1368528-11-3 (2-(pyrrolidin-2-yl)methylphenol)

• Product Name: 2-(pyrrolidin-2-yl)methylphenol
• CAS No: 1368528-11-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6039609
• PubChem ID: 82276454
• Update Time: 2025-06-24

2-(pyrrolidin-2-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-2-yl)methylphenol
• 2-[(pyrrolidin-2-yl)methyl]phenol
• EN300-1843038
• 1368528-11-3

• Inchi： 1S/C11H15NO/c13-11-6-2-1-4-9(11)8-10-5-3-7-12-10/h1-2,4,6,10,12-13H,3,5,7-8H2
• InChI Key： NNNGCBJDEUZVEN-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CC1CCCN1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 32.3Ų

Additional information on 2-(pyrrolidin-2-yl)methylphenol

Professional Introduction to 2-(pyrrolidin-2-yl)methylphenol (CAS No. 1368528-11-3)

2-(pyrrolidin-2-yl)methylphenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1368528-11-3, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a phenolic group attached to a pyrrolidine moiety, has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The unique combination of these functional groups imparts distinct chemical properties that make it a valuable scaffold for developing novel therapeutic agents.

The pyrrolidin-2-yl substituent in the molecule contributes to its amphiphilic nature, enabling interactions with both hydrophobic and hydrophilic environments. This characteristic is particularly advantageous in drug design, as it can enhance the bioavailability and target specificity of pharmaceutical compounds. The phenolic hydroxyl group, on the other hand, provides opportunities for further derivatization, allowing chemists to modify its reactivity and pharmacological profile.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing the pyrrolidin-2-yl group. Pyrrolidine derivatives have been extensively studied for their role in modulating various biological pathways, including neurotransmitter systems and enzyme inhibition. The presence of this moiety in 2-(pyrrolidin-2-yl)methylphenol suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

The compound's structural features also make it an attractive intermediate for synthesizing more complex molecules. For instance, the phenolic group can undergo various chemical transformations, such as esterification or etherification, which can be utilized to create libraries of derivatives with tailored properties. These derivatives can then be screened for biological activity, providing a rational approach to drug discovery.

Recent advancements in computational chemistry have enabled more efficient virtual screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity of 2-(pyrrolidin-2-yl)methylphenol and its derivatives to target proteins. This approach has significantly accelerated the process of identifying lead compounds with high therapeutic potential.

The synthesis of 2-(pyrrolidin-2-yl)methylphenol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, cross-coupling reactions, and functional group transformations. The choice of reagents and catalysts plays a crucial role in determining the efficiency of these reactions.

In addition to its pharmaceutical applications, 2-(pyrrolidin-2-yl)methylphenol has shown promise in material science. Its unique structural features make it a suitable candidate for designing novel polymers and functional materials with enhanced properties. For instance, incorporating this compound into polymer backbones can improve thermal stability and mechanical strength.

The growing body of research on 2-(pyrrolidin-2-yl)methylphenol underscores its importance as a versatile building block in chemical synthesis. As our understanding of its properties continues to expand, new applications in pharmaceuticals and materials science are likely to emerge. Further exploration of this compound will undoubtedly contribute to advancements in drug development and innovation across multiple scientific disciplines.